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Compound of Interest

Compound Name: 5-Ethylnon-2-en-1-ol

Cat. No.: B15176905 Get Quote

Electron ionization (EI) mass spectrometry is a powerful analytical technique for the structural

elucidation of organic compounds.[1][2] The process involves bombarding a molecule with

high-energy electrons, typically at 70 eV, leading to the formation of a molecular ion (M⁺) and

subsequent fragmentation.[1][3] The fragmentation patterns are indicative of the molecule's

structure.

Alcohols, in particular, undergo characteristic fragmentation reactions, primarily α-cleavage and

dehydration (the loss of a water molecule).[3][4][5] The presence of unsaturation, as in 5-
Ethylnon-2-en-1-ol, introduces additional fragmentation pathways, such as allylic cleavage,

which can lead to the formation of resonance-stabilized carbocations.

Predicted Fragmentation Pathways of 5-Ethylnon-2-
en-1-ol
The structure of 5-Ethylnon-2-en-1-ol is CH₃(CH₂)₃CH(CH₂CH₃)CH₂CH=CHCH₂OH. Its

nominal molecular weight is 170 amu. The following are the predicted primary fragmentation

pathways under electron ionization.

Molecular Ion (M⁺)
The initial ionization event will produce a molecular ion with a mass-to-charge ratio (m/z) of

170. For many alcohols, the molecular ion peak is often weak or entirely absent due to the

rapid subsequent fragmentation.[2][4]
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Alpha-Cleavage
Alpha-cleavage involves the breaking of a carbon-carbon bond adjacent to the carbon bearing

the hydroxyl group.[3][5] For a primary alcohol like 5-Ethylnon-2-en-1-ol, this can result in the

formation of a resonance-stabilized oxonium ion. The most prominent α-cleavage is expected

to be the loss of the larger alkyl substituent from the α-carbon, but in this primary alcohol, it

would lead to the formation of the [CH₂OH]⁺ ion at m/z 31.

Dehydration (Loss of Water)
A very common fragmentation pathway for alcohols is the elimination of a water molecule

(H₂O), resulting in a fragment ion with a mass 18 units less than the molecular ion.[3][4][5] This

would produce a fragment at m/z 152.

Allylic Cleavage
The presence of a double bond at the C2-C3 position makes the C4-C5 bond susceptible to

cleavage, which would result in a resonance-stabilized allylic cation. This cleavage is predicted

to yield a fragment at m/z 85.

Cleavage at the Branching Point
The ethyl group at the C5 position represents a branching point in the carbon chain. Cleavage

at this site can occur in two ways:

Loss of an ethyl radical (•C₂H₅): This would result in a fragment ion at m/z 141 (170 - 29).

Loss of a butyl radical (•C₄H₉): This involves the cleavage of the main chain and would

produce a fragment ion at m/z 113 (170 - 57).

Quantitative Data Summary
The following table summarizes the predicted key fragment ions for 5-Ethylnon-2-en-1-ol in an

EI mass spectrum.
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m/z Proposed Fragment Ion Fragmentation Pathway

170 [C₁₁H₂₂O]⁺• Molecular Ion (M⁺)

152 [C₁₁H₂₀]⁺• Dehydration (Loss of H₂O)

141 [C₉H₁₇O]⁺
Cleavage at C5 (Loss of

•C₂H₅)

113 [C₇H₁₃O]⁺
Cleavage at C5 (Loss of

•C₄H₉)

85 [C₅H₉O]⁺ Allylic Cleavage at C4-C5

31 [CH₂OH]⁺ Alpha-Cleavage

Hypothetical Experimental Protocol
This section outlines a standard operating procedure for the analysis of 5-Ethylnon-2-en-1-ol
using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To obtain the electron ionization mass spectrum of 5-Ethylnon-2-en-1-ol.

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization

(EI) source.

GC Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl methyl polysiloxane

capillary column.

Reagents and Materials:

5-Ethylnon-2-en-1-ol standard

High-purity helium (carrier gas)

Hexane (solvent), HPLC grade

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare a 100 ppm solution of 5-Ethylnon-2-en-1-ol in hexane.

GC Conditions:

Injector Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 20:1

Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Final hold: 280°C for 5 minutes.

MS Conditions:

Ion Source: Electron Ionization (EI)

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Electron Energy: 70 eV

Mass Range: m/z 30-400

Scan Rate: 2 scans/second

Data Analysis:

Acquire the total ion chromatogram (TIC) to identify the peak corresponding to 5-
Ethylnon-2-en-1-ol.
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Extract the mass spectrum for the identified peak.

Analyze the fragmentation pattern and compare it with the theoretical predictions.

Visualization of Fragmentation Pathways
The following diagrams illustrate the proposed fragmentation mechanisms for 5-Ethylnon-2-
en-1-ol.

Primary Fragmentation of 5-Ethylnon-2-en-1-ol
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Caption: Predicted EI fragmentation pathways of 5-Ethylnon-2-en-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/product/b15176905?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(100 ppm in Hexane)

GC Injection

Chromatographic Separation

Electron Ionization (70 eV)

Mass Analysis
(Quadrupole)

Detection

Data Analysis

Click to download full resolution via product page

Caption: GC-MS experimental workflow for 5-Ethylnon-2-en-1-ol analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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